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Compound of Interest

2-Nitro-p-toluenesulphonyl
Compound Name:

chloride
CAS No.: 54090-41-4
Cat. No.: B1266685

Get Quote

Executive Summary

This guide details the solubility, stability, and handling protocols for 2-nitro-p-
toluenesulphonyl chloride (CAS: 54090-41-4). Often overlooked in favor of its non-
methylated analog (2-nitrobenzenesulfonyl chloride, or "Nosyl-CI"), this reagent combines the
structural stability of a tosyl group with the electronic activation of a nitro group.

Critical Technical Insight: Researchers often conflate "solubility” with "compatibility.” While this
compound is highly soluble in alcohols and wet polar solvents, it undergoes rapid solvolysis in
these media. Therefore, this guide distinguishes between inert solvents (for storage and
reaction) and reactive solvents (which result in decomposition).

Chemical Identity
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Property Detail

IUPAC Name 4-Methyl-2-nitrobenzenesulfonyl chloride
CAS Number 54090-41-4

Molecular Formula C7HeCINO4S

Molecular Weight 235.64 g/mol

Physical Form Pale yellow to white crystalline solid

) N Amine protection (Nosyl-type), Sulfonamide
Primary Utility thesi
synthesis

The Solubility-Stability Paradox

For sulfonyl chlorides, solubility cannot be decoupled from electrophilicity. The electron-
withdrawing nitro group at the ortho position destabilizes the S-Cl bond compared to standard
Tosyl chloride, making it significantly more susceptible to nucleophilic attack by protic solvents.

Solvent Compatibility Matrix
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Solvent Class Solubility Stability Recommendation
) Primary Choice. Ideal
Chlorinated (DCM, ] )
High (>1.0 M) Excellent for synthesis and
CHCIs) )
extraction.
) Recommended for
Aromatic (Toluene, ) ) )
High (>0.5 M) Excellent high-temp reactions or
Benzene) o
recrystallization.
) Suitable for workup;
Esters (Ethyl Acetate) High (>0.8 M) Good ]
ensure solvent is dry.
Use anhydrous only.
Ethers (THF, 1,4- ) ) Hygroscopic nature of
_ High (>1.0 M) Fair/Good
Dioxane) THF can accelerate
hydrolysis.
Anti-solvent. Use for
Alkanes (Hexanes, S
Low (<0.05 M) Excellent precipitation and
Heptane) o
recrystallization.
AVOID. Rapid
Alcohols (MeOH, )
Soluble POOR conversion to
EtOH)
sulfonate esters.
AVOID. Rapid
Water Insoluble POOR hydrolysis to sulfonic

acid.

Decision Logic for Solvent Selection

The following decision tree illustrates the logical flow for selecting a solvent based on the

intended experimental outcome (Reaction vs. Purification).
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Figure 1: Operational decision tree for solvent selection based on synthetic utility versus
purification needs.

Experimental Protocols
Protocol A: Reaction Medium (Standard Sulfonylation)

Context: This protocol is used for protecting amines or activating alcohols. The high solubility in
DCM allows for high-concentration reactions (0.5M — 1.0M), accelerating kinetics.

e Preparation: Flame-dry a round-bottom flask and purge with N2 or Ar.

¢ Dissolution: Dissolve 2-nitro-p-toluenesulphonyl chloride (1.1 equiv) in anhydrous
Dichloromethane (DCM).

o Target Concentration: 0.5 M.

o Note: If the solution appears cloudy, filter through a glass frit under inert gas; cloudiness
indicates partial hydrolysis to the sulfonic acid (insoluble in DCM).

o Addition: Add the amine substrate and base (EtsN or Pyridine).[1]

e Monitoring: The reaction is typically homogeneous. Precipitation of amine-hydrochloride salts

may occur, which is normal.
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Protocol B: Purification via Dual-Solvent
Recrystallization

Context: Commercial samples often degrade into 4-methyl-2-nitrobenzenesulfonic acid
(hydrolysis product). This impurity is insoluble in non-polar solvents but can trap the reagent.

Solvent System: Toluene (Solvent A) / Heptane (Solvent B) OR DCM (Solvent A) / Hexanes
(Solvent B).

¢ Dissolution (Solvent A):
o Place crude solid in a flask.

o Add minimum hot Toluene (approx. 60-70°C) or warm DCM (35°C) to just dissolve the
solid.

o Critical Step: If a white residue remains undissolved in the hot solvent, filter it immediately.
This is likely the sulfonic acid impurity.

» Precipitation (Solvent B):
o Remove from heat.[1]

o Slowly add Heptane (or Hexanes) dropwise with swirling until a persistent turbidity
(cloudiness) appears.

o Add 1-2 drops of Solvent A to clear the solution.

o Crystallization:
o Allow the flask to cool to room temperature undisturbed.
o Transfer to a 4°C fridge or ice bath for 1 hour.

e Collection:

o Filter the pale yellow crystals via vacuum filtration.
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o Wash with cold Heptane.
o Dry under high vacuum (< 1 mbar) to remove solvent traces.

Mechanistic & Stability Insights

The solubility behavior of 2-nitro-p-toluenesulphonyl chloride is governed by the interplay
between the hydrophobic toluene core and the highly electrophilic sulfonyl chloride moiety.

The Hydrolysis Pathway

Unlike simple alkyl halides, sulfonyl chlorides react with water via a mechanism that can be

described as a concerted

-like attack or an addition-elimination pathway depending on pH.
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Figure 2: Hydrolysis mechanism. The 2-nitro group enhances electrophilicity, making moisture

exclusion critical.
Why this matters:

e The Nitro Effect: The nitro group at the ortho position exerts a strong inductive withdrawing
effect (-1), making the sulfur atom significantly more positive than in standard Tosyl chloride.
This increases solubility in polar solvents (due to dipole moments) but drastically decreases

stability in protic media [1].
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» Impurity Management: The hydrolysis product (sulfonic acid) is highly polar. In a solvent like
DCM, it will precipitate out. If you see a precipitate form in your stock solution, do not heat it
to redissolve; filter it out.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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